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Introduction
Zinc chloride trihydrate, with the systematic name hexaaquazinc tetrachloridozinc ([Zn(H₂O)₆]

[ZnCl₄]), is a crystalline compound of significant interest due to the diverse coordination

chemistry of zinc in aqueous solutions.[1][2] Understanding its solid-state structure is crucial for

applications ranging from chemical synthesis to the formulation of pharmaceutical products

where zinc-containing species are utilized. This guide provides a comprehensive overview of

the crystal structure of zinc chloride trihydrate, detailing its crystallographic parameters, the

experimental protocols for its characterization, and a visualization of its structural components.

Crystal Structure and Data
The crystal structure of zinc chloride trihydrate has been determined through single-crystal X-

ray diffraction.[1][3][4][5] It crystallizes in the orthorhombic space group P2₁2₁2₁.[1] A key

feature of this structure is that it is not a simple hydrate of zinc chloride, but rather an ionic

compound composed of two distinct complex ions: the hexaaquazinc(II) cation, [Zn(H₂O)₆]²⁺,

and the tetrachloridozincate(II) anion, [ZnCl₄]²⁻.[1][2][6][7]
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The crystal lattice contains three crystallographically unique zinc centers.[1][6] Two of these

zinc atoms are located at centers of inversion and are octahedrally coordinated by six water

molecules, forming the [Zn(H₂O)₆]²⁺ cations. The third zinc atom is tetrahedrally coordinated by

four chloride ions, forming the [ZnCl₄]²⁻ anion.[1][2][6] These complex ions are arranged in a

cesium chloride (CsCl)-like packing motif.[1][7] The structure is further stabilized by a network

of hydrogen bonds between the aqua ligands of the cations and the chloride anions.[1][6]

The crystallographic data for zinc chloride trihydrate are summarized in the table below.

Parameter Value

Chemical Formula [Zn(H₂O)₆][ZnCl₄]

Formula Weight 380.68 g/mol

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions
a = 6.9795 (3) Å, b = 11.3350 (6) Å, c = 11.4581

(6) Å

Unit Cell Volume 905.79 (9) Å³

Z 2

Calculated Density 1.814 Mg/m³

Radiation Mo Kα (λ = 0.71073 Å)

Temperature 150 K

Experimental Protocols
Synthesis and Crystallization
Single crystals of zinc chloride trihydrate were obtained by the slow evaporation of a

concentrated aqueous solution of zinc chloride.[1][6][7]

Preparation of Saturated Solution: A solution of 69.14 wt% zinc chloride (ZnCl₂) in water was

prepared. High-purity, commercially available zinc chloride (e.g., Merck, 99%) was used.
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Crystallization: The solution was cooled to 263 K (-10 °C) and maintained at this temperature

for 48 hours.

Crystal Isolation: The resulting crystals were isolated from the saturated solution. The

crystals are noted to be stable in their saturated solution for extended periods when stored at

low temperatures.[6]

X-ray Diffraction Data Collection and Structure
Refinement
The determination of the crystal structure was performed using single-crystal X-ray diffraction.

Data Collection: A suitable single crystal was mounted on a diffractometer (e.g., Stoe IPDS

2T).[6] Data was collected at a low temperature (150 K) to minimize thermal vibrations, using

graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

Data Processing: The collected diffraction data were processed using software such as X-

AREA for cell refinement and data reduction. An absorption correction was applied to the

data.

Structure Solution and Refinement: The crystal structure was solved using direct methods

and refined by full-matrix least-squares on F² using software packages such as SHELXS97

and SHELXL2012.[1] All non-hydrogen atoms were refined anisotropically. Hydrogen atoms

were located in the difference Fourier map and refined with appropriate restraints.

Structural Visualization
The following diagram illustrates the fundamental ionic components and their connectivity

within the crystal structure of zinc chloride trihydrate.
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Ionic Components of [Zn(H₂O)₆][ZnCl₄]

Hexaaquazinc(II) Cation

Tetrachloridozincate(II) Anion

Zn²⁺

H₂O

Octahedral
Coordination

H₂O

Octahedral
Coordination

H₂O

Octahedral
Coordination

H₂O

Octahedral
Coordination

H₂O

Octahedral
Coordination

H₂O

Octahedral
Coordination

Cl⁻

Hydrogen Bond

Cl⁻

Hydrogen Bond

Cl⁻

Hydrogen Bond

Zn²⁺

Tetrahedral
Coordination

Tetrahedral
Coordination

Cl⁻

Tetrahedral
Coordination

Tetrahedral
Coordination

Click to download full resolution via product page

Caption: Ionic structure of zinc chloride trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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